Cas no 1040641-67-5 (3-{[4-(2,5-dimethylphenyl)piperazin-1-yl]sulfonyl}-N-[(4-ethylphenyl)methyl]thiophene-2-carboxamide)

• Product Name: 3-{[4-(2,5-dimethylphenyl)piperazin-1-yl]sulfonyl}-N-[(4-ethylphenyl)methyl]thiophene-2-carboxamide
• CAS No: 1040641-67-5
• MF: C₂₆H₃₁N₃O₃S₂
• MW: 497.672643899918
• CID: 5382413
• Update Time: 2025-10-29

3-{[4-(2,5-dimethylphenyl)piperazin-1-yl]sulfonyl}-N-[(4-ethylphenyl)methyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[[4-(2,5-Dimethylphenyl)-1-piperazinyl]sulfonyl]-N-[(4-ethylphenyl)methyl]-2-thiophenecarboxamide
• 3-{[4-(2,5-dimethylphenyl)piperazin-1-yl]sulfonyl}-N-[(4-ethylphenyl)methyl]thiophene-2-carboxamide

• Inchi： 1S/C26H31N3O3S2/c1-4-21-7-9-22(10-8-21)18-27-26(30)25-24(11-16-33-25)34(31,32)29-14-12-28(13-15-29)23-17-19(2)5-6-20(23)3/h5-11,16-17H,4,12-15,18H2,1-3H3,(H,27,30)
• InChI Key： ZIXNKTZGADJBFG-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=CC=C(CC)C=C2)=O)SC=CC=1S(N1CCN(C2=CC(C)=CC=C2C)CC1)(=O)=O

Experimental Properties

• Density: 1.256±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.09±0.46(Predicted)

Additional information on 3-{[4-(2,5-dimethylphenyl)piperazin-1-yl]sulfonyl}-N-[(4-ethylphenyl)methyl]thiophene-2-carboxamide

Introduction to Compound with CAS No. 1040641-67-5 and Its Applications in Modern Pharmaceutical Research

Compound with the CAS number 1040641-67-5 is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, formally known as 3-{[4-(2,5-dimethylphenyl)piperazin-1-yl]sulfonyl}-N-[(4-ethylphenyl)methyl]thiophene-2-carboxamide, represents a pinnacle of molecular design aimed at modulating biological pathways with high specificity and efficacy. The intricate architecture of this molecule, featuring a thiophene core adorned with sulfonyl and amide functional groups, makes it a promising candidate for further exploration in drug discovery and development.

The< strong>piperazine moiety in the compound's structure is particularly noteworthy, as it is a well-documented pharmacophore in medicinal chemistry. Piperazine derivatives are known for their ability to interact with a wide range of biological targets, including enzymes and receptors, thereby influencing various physiological processes. In particular, the presence of 2,5-dimethylphenyl substituents on the piperazine ring enhances the compound's solubility and metabolic stability, making it more amenable for therapeutic applications.

The< strong>sulfonyl group attached to the piperazine ring further contributes to the compound's pharmacological profile by introducing additional hydrogen bonding capabilities and electronic properties that can influence receptor binding affinity. This feature is particularly relevant in the context of developing drugs that target neurotransmitter systems, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and neurodegenerative disorders.

The< strong>thiophene core of the molecule provides a stable aromatic scaffold that can be further modified to achieve desired pharmacological effects. Thiophene derivatives have been extensively studied for their potential in treating various diseases, including infectious diseases, cancer, and inflammatory conditions. The incorporation of an amide group at the 2-position of the thiophene ring adds another layer of functionality, enabling interactions with biological targets that are amenable to covalent binding or allosteric modulation.

In recent years, there has been growing interest in developing small molecules that can modulate protein-protein interactions (PPIs) as a strategy for treating complex diseases. The< strong>3-{[4-(2,5-dimethylphenyl)piperazin-1-yl]sulfonyl}-N-[(4-ethylphenyl)methyl]thiophene-2-carboxamide structure presents an excellent opportunity for such applications due to its multifaceted functional groups that can engage with various protein surfaces. This capability is particularly relevant in the context of developing drugs that target protein-protein interactions involved in cancer progression and immune responses.

The< strong>4-ethylphenylmethyl group at the amide position adds another dimension to the compound's pharmacological potential by influencing its lipophilicity and metabolic stability. This group can also participate in hydrophobic interactions with biological targets, further enhancing binding affinity and selectivity. The combination of these features makes this compound a versatile tool for drug discovery efforts aimed at identifying novel therapeutics for a wide range of diseases.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of small molecules like< strong>3-{[4-(2,5-dimethylphenyl)piperazin-1-yl]sulfonyl}-N-[(4-ethylphenyl)methyl]thiophene-2-carboxamidewith high accuracy. These computational methods have been instrumental in guiding experimental efforts by identifying promising leads and optimizing their structures for improved pharmacological properties. By leveraging these technologies, researchers can accelerate the drug discovery process and bring new treatments to patients more quickly.

The synthesis of< strong>CAS No. 1040641-67-5 involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and flow chemistry, have been employed to streamline the synthesis process and improve scalability. These methods not only enhance efficiency but also minimize waste generation, aligning with the growing emphasis on sustainable chemistry practices.

In conclusion, Compound with CAS No.< strong>1040641-67-5, specifically< strong>3-{[4-(2,5-dimethylphenyl)piperazin-1-yl]sulfonyl}-N-[(4-ethylphenyl)methyl]thiophene-2-carboxamide, represents a significant advancement in pharmaceutical research due to its unique structural features and multifaceted pharmacological potential. The combination of< strong>piperazine,< strong>sulfonyl,< strong>thiophene, and< strong.amidemolecular components offers a rich framework for modulating biological pathways with high specificity and efficacy. As research continues to uncover new therapeutic applications for this compound,< it holds great promise for addressing some of the most challenging diseases faced by humanity today.